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For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and agrochemicals, owing
to its wide range of biological activities.[1][2] The efficient and regioselective synthesis of
substituted pyrazoles is, therefore, a topic of significant interest. This guide provides an in-
depth comparison of the most common and effective methods for synthesizing these valuable
heterocyclic compounds, with a focus on how different substituents impact reaction efficiency
and outcomes. We will delve into the mechanistic underpinnings of these reactions, providing
detailed experimental protocols and quantitative data to support a thorough comparison.

Key Synthetic Strategies: A Comparative Overview

The synthesis of substituted pyrazoles can be broadly categorized into several key strategies,
each with its own set of advantages and limitations. The choice of method often depends on
the desired substitution pattern, the availability of starting materials, and the desired scale of
the reaction.
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Delving into the Details: A Closer Look at Key

Methodologies
The Knorr Pyrazole Synthesis: The Classic Approach

The Knorr synthesis, first reported in 1883, remains one of the most fundamental and widely
used methods for pyrazole synthesis.[1][14] It involves the condensation of a 1,3-dicarbonyl
compound with a hydrazine derivative.[4]

The reaction is typically acid-catalyzed and proceeds through the formation of a hydrazone
intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic
pyrazole ring.[15] A critical challenge in the Knorr synthesis arises when using unsymmetrical
1,3-dicarbonyl compounds, as the initial nucleophilic attack of the hydrazine can occur at either
of the two different carbonyl carbons, potentially leading to a mixture of two regioisomers.[1][5]

The regioselectivity is influenced by several factors:

 Steric Hindrance: The hydrazine will preferentially attack the less sterically hindered carbonyl
group.

» Electronic Effects: The more electrophilic carbonyl carbon is more susceptible to nucleophilic
attack. Electron-withdrawing groups on one side of the dicarbonyl will activate that carbonyl
group towards attack.
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e Reaction Conditions: The pH of the reaction medium can significantly influence the outcome.
For instance, the use of fluorinated alcohols as solvents has been shown to improve
regioselectivity in favor of the 3-trifluoromethyl derivative.[16]

Knorr Pyrazole Synthesis Mechanism

) Hydrazone Intermediate Intramolecular Cyclization Cyclic Intermediate Dehydration (-H20
ondensatio

Click to download full resolution via product page
Caption: General mechanism of the Knorr pyrazole synthesis.
This protocol details a classic Knorr synthesis.

Materials:

Ethyl acetoacetate

Phenylhydrazine

Diethyl ether

Ethanol (95%)
Procedure:

 In a round-bottom flask, carefully and slowly add ethyl acetoacetate (1.0 equivalent) to
phenylhydrazine (1.0 equivalent) in a fume hood, as the reaction is slightly exothermic.[3]

o Assemble a reflux condenser and heat the mixture for 60 minutes at 135-145 °C.[3]
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» After heating, transfer the resulting heavy syrup to a beaker and cool it thoroughly in an ice-
water bath.[3]

e Add a small amount of diethyl ether (e.g., 2 mL) and stir the mixture vigorously to induce the
crystallization of the crude product.[3]

o Collect the solid product by vacuum filtration using a Buchner funnel and wash it thoroughly
with diethyl ether.[3]

 For purification, recrystallize the crude solid from a minimum amount of hot 95% ethanol.
Allow the solution to cool to room temperature and then in an ice bath to complete
crystallization.[3]

« Filter the purified product, dry it in a desiccator, and determine the yield and melting point.[3]

Multicomponent Reactions (MCRs): Efficiency in a
Single Pot

Multicomponent reactions have emerged as a powerful strategy for the synthesis of complex
molecules like pyrazoles in a single, efficient step.[6][8] These reactions offer significant
advantages in terms of atom economy and operational simplicity.[8]

The mechanisms of MCRs for pyrazole synthesis can be varied and complex, often involving a
cascade of reactions such as Knoevenagel condensation, Michael addition, and cyclization.[6]
For example, a common four-component reaction involves an aldehyde, malononitrile, a
hydrazine, and a [3-ketoester to form highly substituted pyranopyrazoles.[6] The versatility of
MCRs allows for the introduction of a wide range of substituents in a single operation.
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Caption: A representative workflow for a four-component pyranopyrazole synthesis.

This protocol exemplifies a straightforward multicomponent approach.[7]

Materials:

Aromatic aldehyde (e.g., 4-chlorobenzaldehyde)

1,3-Dicarbonyl compound (e.g., acetylacetone)

Piperidinium acetate (catalyst)

DMSO

Procedure:

Diazo compound precursor (e.g., tosylhydrazone) or ethyl diazoacetate (EDA)
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 In a reaction vessel, mix an equimolar amount of the aromatic aldehyde and the 1,3-
dicarbonyl compound (e.g., 1 mmol each).

e Add a catalytic amount of piperidinium acetate (20 mol%) and stir the mixture under solvent-
free conditions until the formation of the initial adduct is complete (monitor by TLC, typically
around 10 minutes).[7]

 To the reaction mixture, add DMSO (1 mL) and the diazo compound (e.g., 1.01 mmol of
EDA).[7]

 Stir the reaction mixture at room temperature and monitor its progress by TLC.

e Upon completion, perform an appropriate work-up, which may involve extraction and
purification by column chromatography to isolate the polysubstituted pyrazole.[7]

Microwave-Assisted Synthesis: Accelerating Pyrazole
Formation

Microwave irradiation has become a popular tool in organic synthesis for its ability to
dramatically reduce reaction times and often improve yields.[11][12]

Microwave-assisted pyrazole synthesis can be applied to various reaction types, including the
Knorr synthesis and multicomponent reactions.[10][17] The rapid and uniform heating provided
by microwaves can lead to cleaner reactions with fewer side products.[11]

This protocol describes a solvent-free, microwave-assisted, one-pot synthesis.[9]
Materials:

o Ethyl acetoacetate

e Arylhydrazine (e.g., 3-nitrophenylhydrazine)

o Aromatic aldehyde (e.g., 3-methoxy-4-ethoxy-benzaldehyde)

Procedure:
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e In a 50-mL one-neck flask suitable for microwave synthesis, combine ethyl acetoacetate
(0.45 mmol), the arylhydrazine (0.3 mmol), and the aromatic aldehyde (0.3 mmol).[9]

» Place the flask in a domestic microwave oven and irradiate at a power of 420 W for 10
minutes.[9]

 After irradiation, allow the solid to cool to room temperature.

o Triturate the solid with ethyl acetate and collect the product by suction filtration to afford the
pyrazolone derivative.[9]

The Impact of Substituents on Synthesis Efficiency

The electronic nature of the substituents on the starting materials can have a profound effect
on the efficiency and regioselectivity of pyrazole synthesis.

e Electron-Donating Groups (EDGSs): On the 1,3-dicarbonyl compound, EDGs can decrease
the electrophilicity of the carbonyl carbons, potentially slowing down the initial nucleophilic
attack by the hydrazine. On the hydrazine, EDGs increase its nucleophilicity, which can
accelerate the reaction.

» Electron-Withdrawing Groups (EWGSs): Conversely, EWGs on the 1,3-dicarbonyl compound
increase the electrophilicity of the carbonyl carbons, making them more susceptible to
nucleophilic attack and often leading to faster reactions. When present on the hydrazine,
EWGs decrease its nucleophilicity, which can hinder the reaction rate.

The interplay of these electronic effects is crucial in determining the outcome of the synthesis,
particularly the regioselectivity in reactions with unsymmetrical substrates. For instance, in the
reaction of an unsymmetrical 1,3-diketone with a substituted hydrazine, the more nucleophilic

nitrogen of the hydrazine will preferentially attack the more electrophilic carbonyl carbon of the
diketone.[1][5]

Conclusion

The synthesis of substituted pyrazoles is a well-established field with a diverse array of
methodologies. The classical Knorr synthesis remains a reliable and straightforward approach,
particularly when regioselectivity is not a concern. For the rapid and efficient construction of
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complex, highly substituted pyrazoles, multicomponent reactions offer an elegant and atom-
economical solution. Furthermore, the application of microwave irradiation can significantly
accelerate reaction times and improve yields for various pyrazole syntheses.

The choice of the optimal synthetic route will ultimately depend on the specific target molecule,
the availability of starting materials, and the desired scale of the reaction. A thorough
understanding of the reaction mechanisms and the influence of substituents is paramount for
achieving high efficiency and regioselectivity in the synthesis of these important heterocyclic
compounds.

References

Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. (2023-09-05) [10]
Comparative analysis of green synthesis methods for pyrazoles - Benchchem. [3] A
Comparative Guide to Alternative Pyrazole Synthesis Methods Beyond Ynones - Benchchem.
[6] Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-
cycloaddition key steps - NIH. (2024-08-16) [11] Synthesis and Evalution of Pyrazole
Derivatives by Different Method. [18] Recent Advances in the Synthesis of Pyrazoles. A Review
- ResearchGate. (2025-08-06) [19] Comparison of various synthesis methods and synthesis
parameters of pyrazoline derivates - PMC - NIH. [2] Recent Advances in Synthesis and
Properties of Pyrazoles - SciSpace. (2022-08-29) [12] Synthesis and Evalution of Pyrazole
Derivatives by Different Method | Scilit. [20] Three-Component Synthesis of 3-
(Trifluoromethyl)pyrazoles. [5] Discovery of unexpectedly complex reaction pathways for the
Knorr pyrazole synthesis via transient flow - RSC Publishing. (2022-09-12) [7] One-Pot, Three-
Component Approach to the Synthesis of 3,4,5-Trisubstituted Pyrazoles. (2015-04-07) [21]
Pyrazole synthesis - Organic Chemistry Portal. [8] A Simple and Efficient Multicomponent
Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water
- Preprints.org. (2023-12-28) [9] Microwave-Assisted One-Pot Synthesis of Pyrazolone
Derivatives under Solvent-Free Conditions - PMC - NIH. [22] Special Issue “Recent Advances
in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II” - NIH.
(2023-08-04) [17] Recent advances in the synthesis of anticancer pyrazole derivatives using
microwave, ultrasound, and mechanochemical techniques - RSC Publishing. (2025-03-04) [23]
A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole
Derivatives - PMC - NIH. [24] Revisiting the Structure and Chemistry of 3(5)-Substituted
Pyrazoles - MDPI. [4] Knorr Pyrazole Synthesis - J&K Scientific LLC. (2025-02-23) [25]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://pdf.benchchem.com/1306/Comparative_analysis_of_green_synthesis_methods_for_pyrazoles.pdf
https://pdf.benchchem.com/3050/A_Comparative_Guide_to_Alternative_Pyrazole_Synthesis_Methods_Beyond_Ynones.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11331544/
https://ijprajournal.com/issue_dcp/Synthesis%20and%20Evalution%20of%20Pyrazole%20Derivatives%20by%20Different%20Method.pdf
https://www.researchgate.net/publication/244592149_Recent_Advances_in_the_Synthesis_of_Pyrazoles_A_Review
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588918/
https://scispace.com/pdf/recent-advances-in-synthesis-and-properties-of-pyrazoles-3ud03o8v.pdf
https://www.scilit.com/publications/b2c60cf741f0f78133c0e9950c2e3489
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0040-1707651
https://pubs.rsc.org/en/content/articlehtml/2023/re/d2re00271j
https://pubs.acs.org/doi/10.1021/jo502946g
https://www.organic-chemistry.org/synthesis/heterocycles/pyrazoles.shtm
https://www.preprints.org/manuscript/202312.1232/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421207/
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d4ra08866b
https://pmc.ncbi.nlm.nih.gov/articles/PMC9139179/
https://www.mdpi.com/1420-3049/25/1/42
https://www.jk-sci.com/blogs/resource-center/knorr-pyrazole-synthesis
https://d-nb.info/1344304494/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Microwave-Assisted, Multicomponent Synthesis of Pyrazolo [3, 4-b] Pyridines Under Green
Conditions. [26] Recent advances in microwave-assisted synthesis of triazoles and their
derivatives: a green approach toward sustainable development methods. (2025-01-24) [27]
Microwave-assisted synthesis of pyrazoles - a mini-review - DergiPark. (2025-04-24) [28]
Mechanistic Study on the Knorr Pyrazole Synthesis-Thioester Generation Reaction | Request
PDF - ResearchGate. [15] Knorr Pyrazole Synthesis (M. Pharm) | PPTX - Slideshare. [13]
Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry. [14] Knorr
pyrazole synthesis - Name-Reaction.com. [29] Effect of substituents on pyrazole synthesis. |
Download Scientific Diagram - ResearchGate. Improved Regioselectivity in Pyrazole Formation
through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of
Fluorinated Tebufenpyrad Analogs | The Journal of Organic Chemistry - ACS Publications.
Efficient one-pot synthesis of substituted pyrazoles. (2012-12-21) [30] Multicomponent
syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps -
Beilstein Journals. (2024-08-16) [31] Design, Synthesis, and Biological Evaluation of Densely
Substituted Dihydropyrano[2,3-c]pyrazoles via a Taurine-Catalyzed Green Multicomponent
Approach - PMC - NIH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]

e 2. scispace.com [scispace.com]

e 3. pdf.benchchem.com [pdf.benchchem.com]
e 4. jk-sci.com [jk-sci.com]

o 5. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via
transient flow - Reaction Chemistry & Engineering (RSC Publishing)
DOI:10.1039/D2RE00271J [pubs.rsc.org]

e 6. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-
cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]

7. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11758809/
https://dergipark.org.tr/tr/download/article-file/4457398
https://www.researchgate.net/publication/334008389_Mechanistic_Study_on_the_Knorr_Pyrazole_Synthesis-Thioester_Generation_Reaction
https://www.slideshare.net/slideshow/knorr-pyrazole-synthesis-m-pharm/244610922
https://www.thieme.de/en/thieme-chemistry/synform-news-regioselective-synthesis-of-3-5-disubstituted-pyrazoles-155980.htm
https://www.name-reaction.com/knorr-pyrazole-synthesis
https://www.researchgate.net/figure/Effect-of-substituents-on-pyrazole-synthesis_tbl1_373698920
https://www.beilstein-journals.org/bjoc/articles/20/178
https://pmc.ncbi.nlm.nih.gov/articles/PMC8600639/
https://www.benchchem.com/product/b1271853?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2624-781X/4/3/29
https://scispace.com/pdf/recent-advances-in-synthesis-and-properties-of-pyrazoles-3ud03o8v.pdf
https://pdf.benchchem.com/3050/A_Comparative_Guide_to_Alternative_Pyrazole_Synthesis_Methods_Beyond_Ynones.pdf
https://www.jk-sci.com/blogs/resource-center/knorr-pyrazole-synthesis
https://pubs.rsc.org/en/content/articlehtml/2023/re/d2re00271j
https://pubs.rsc.org/en/content/articlehtml/2023/re/d2re00271j
https://pubs.rsc.org/en/content/articlehtml/2023/re/d2re00271j
https://pmc.ncbi.nlm.nih.gov/articles/PMC11331544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11331544/
https://pubs.acs.org/doi/10.1021/jo502946g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

8. preprints.org [preprints.org]

9. Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free
Conditions - PMC [pmc.ncbi.nim.nih.gov]

10. pdf.benchchem.com [pdf.benchchem.com]
11. ijprajournal.com [ijprajournal.com]
12. scilit.com [scilit.com]

13. Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry - Georg
Thieme Verlag KG [thieme.de]

14. name-reaction.com [name-reaction.com]
15. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
16. pubs.acs.org [pubs.acs.org]

17. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave,
ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing)
DOI:10.1039/D4RA08866B [pubs.rsc.org]

18. researchgate.net [researchgate.net]

19. Comparison of various synthesis methods and synthesis parameters of pyrazoline
derivates - PMC [pmc.ncbi.nim.nih.gov]

20. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
21. Pyrazole synthesis [organic-chemistry.org]

22. Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of
Pyrazole-Type Compounds II” - PMC [pmc.ncbi.nlm.nih.gov]

23. A Review of the Recent Development in the Synthesis and Biological Evaluations of
Pyrazole Derivatives - PMC [pmc.ncbi.nim.nih.gov]

24. mdpi.com [mdpi.com]
25. d-nb.info [d-nb.info]

26. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a
green approach toward sustainable development methods - PMC [pmc.ncbi.nlm.nih.gov]

27. dergipark.org.tr [dergipark.org.tr]
28. researchgate.net [researchgate.net]

29. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.preprints.org/manuscript/202312.1232/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263256/
https://pdf.benchchem.com/1306/Comparative_analysis_of_green_synthesis_methods_for_pyrazoles.pdf
https://ijprajournal.com/issue_dcp/Synthesis%20and%20Evalution%20of%20Pyrazole%20Derivatives%20by%20Different%20Method.pdf
https://www.scilit.com/publications/b2c60cf741f0f78133c0e9950c2e3489
https://www.thieme.de/en/thieme-chemistry/synform-news-regioselective-synthesis-of-3-5-disubstituted-pyrazoles-155980.htm
https://www.thieme.de/en/thieme-chemistry/synform-news-regioselective-synthesis-of-3-5-disubstituted-pyrazoles-155980.htm
https://www.name-reaction.com/knorr-pyrazole-synthesis
https://www.slideshare.net/slideshow/knorr-pyrazole-synthesis-m-pharm/244610922
https://pubs.acs.org/doi/10.1021/jo800251g
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d4ra08866b
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d4ra08866b
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d4ra08866b
https://www.researchgate.net/publication/244592149_Recent_Advances_in_the_Synthesis_of_Pyrazoles_A_Review
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588918/
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0040-1707651
https://www.organic-chemistry.org/synthesis/heterocycles/pyrazoles.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9139179/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9139179/
https://www.mdpi.com/1420-3049/25/1/42
https://d-nb.info/1344304494/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC11758809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11758809/
https://dergipark.org.tr/tr/download/article-file/4457398
https://www.researchgate.net/publication/334008389_Mechanistic_Study_on_the_Knorr_Pyrazole_Synthesis-Thioester_Generation_Reaction
https://www.researchgate.net/figure/Effect-of-substituents-on-pyrazole-synthesis_tbl1_373698920
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 30. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 +
2)-cycloaddition key steps [beilstein-journals.org]

o 31. Design, Synthesis, and Biological Evaluation of Densely Substituted Dihydropyrano[2,3-
c]pyrazoles via a Taurine-Catalyzed Green Multicomponent Approach - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comparative Guide to the Synthesis Efficiency of
Substituted Pyrazoles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271853/docs#a-comparative-guide-to-the-
synthesis-efficiency-of-substituted-pyrazoles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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